Cas no 68723-22-8 (2,4(1H,3H)-Pyrimidinedione, 5-amino-1-(tetrahydro-2-furanyl)-)
68723-22-8 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-amino-1-(tetrahydro-2-furanyl)-
CAS No:68723-22-8
MF:C8H11N3O3
MW:197.191241502762
CID:392668
PubChem ID:19980867
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 5-amino-1-(tetrahydro-2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 5-amino-1-(tetrahydro-2-furanyl)-
- 5-amino-1-(oxolan-2-yl)pyrimidine-2,4-dione
- SCHEMBL9838290
- 68723-22-8
- 5-Amino-1-(oxolan-2-yl)pyrimidine-2,4(1H,3H)-dione
- DTXSID50601647
- 5-Amino-1-(tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
-
- Inchi: 1S/C8H11N3O3/c9-5-4-11(6-2-1-3-14-6)8(13)10-7(5)12/h4,6H,1-3,9H2,(H,10,12,13)
- InChI Key: XKPFILOAUMFHLD-UHFFFAOYSA-N
- SMILES: O1CCCC1N1C(NC(C(=C1)N)=O)=O
Computed Properties
- Exact Mass: 197.08013
- Monoisotopic Mass: 197.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 84.66
2,4(1H,3H)-Pyrimidinedione, 5-amino-1-(tetrahydro-2-furanyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
68723-22-8 (2,4(1H,3H)-Pyrimidinedione, 5-amino-1-(tetrahydro-2-furanyl)-) Related Products
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